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Compound of Interest

Compound Name: 1H-Pyrazole-3-carbaldehyde

Cat. No.: B031687 Get Quote

Essential Safety and Handling Guide for 1H-
Pyrazole-3-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1H-
Pyrazole-3-carbaldehyde (CAS: 3920-50-1). Adherence to these procedures is essential for

ensuring laboratory safety and minimizing risk.

Hazard Identification
1H-Pyrazole-3-carbaldehyde is a solid substance that presents several hazards:

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1][2]

It is a combustible solid, and its combustion may release toxic nitrogen oxide gases.[1][3]

Personal Protective Equipment (PPE)
All personnel must use the following personal protective equipment when handling 1H-
Pyrazole-3-carbaldehyde.
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Equipment Type Specification Rationale

Eye Protection
Chemical safety goggles with

side-shields.

Conforming to EN 166 (EU) or

NIOSH (US) standards to

protect against eye irritation.[4]

Hand Protection Nitrile or rubber gloves.

Provides a barrier against skin

contact and irritation. Gloves

must be inspected before use.

[1][4]

Respiratory Protection
N95 mask or a self-inhalation

filter gas mask.

Necessary when airborne dust

concentrations are high or if

respiratory irritation occurs.[1]

[2]

Body Protection
Laboratory coat and/or

impervious clothing.
To prevent skin exposure.[4][5]

Operational and Disposal Plans
Follow these step-by-step procedures for the safe handling, storage, and disposal of 1H-
Pyrazole-3-carbaldehyde.

Step 1: Preparation and Handling
Ventilation: Always handle this chemical within a certified chemical fume hood or in a well-

ventilated area to minimize inhalation exposure.[1][4]

Don PPE: Before handling, put on all required PPE as specified in the table above.

Avoid Contact: Take care to avoid direct contact with skin and eyes, and do not breathe in

the dust.[1][2][4]

Safe Practices: Do not eat, drink, or smoke in the handling area.[2][5] Use non-sparking tools

to prevent ignition.[4]

Hygiene: After handling, wash your hands and any exposed skin thoroughly.[5]
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Step 2: Storage
Container: Keep the container tightly sealed.[4][5]

Atmosphere: Store under an inert gas, such as nitrogen, to maintain stability.[1]

Temperature: Store in a cool, dry, and well-ventilated place at a temperature of 4°C or below.

[1][5]

Incompatibilities: Isolate from strong oxidants, strong acids, and strong bases.[1]

Security: The storage area should be locked and accessible only to authorized personnel.[2]

[5]

Step 3: Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with

plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[1][5]

Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding

eyelids open. Seek immediate medical attention.[1][5]

Inhalation: Move the individual to fresh air. If breathing becomes difficult, administer oxygen

and seek medical advice.[1][5]

Spills: Evacuate the area. Wearing full PPE, cover the spill with an inert absorbent material

like sand or diatomite. Collect the material into a suitable, closed container for hazardous

waste disposal.[1]

Step 4: Disposal
Waste Classification: 1H-Pyrazole-3-carbaldehyde and any contaminated materials must

be treated as hazardous waste.[1]

Containerization: Place waste into a suitable, sealed, and clearly labeled container for

disposal.
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Professional Disposal: Arrange for disposal through a licensed professional waste disposal

service or an approved waste disposal plant. Methods may include incineration or chemical

decomposition.[1][5]

Environmental Protection: Do not allow the chemical or its waste to enter drains or

waterways, as it may be toxic to aquatic life.[1][4]

Visualized Workflow
The following diagram illustrates the logical flow for safely handling 1H-Pyrazole-3-
carbaldehyde from initial preparation through to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.cuikangsynthesis.com/1H-Pyrazole-3-carbaldehydeCAS3920-50-1-p5623536.html
https://www.fishersci.com/store/msds?partNumber=MO07706DE&productDescription=1-METHYL-1H-PYRAZOLE-3-C+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.cuikangsynthesis.com/1H-Pyrazole-3-carbaldehydeCAS3920-50-1-p5623536.html
https://www.chemicalbook.com/msds/1h-pyrazole-4-carboxaldehyde.pdf
https://www.benchchem.com/product/b031687?utm_src=pdf-body
https://www.benchchem.com/product/b031687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Storage Post-Handling & Disposal

Verify Fume Hood Operation

Don Required PPE
(Goggles, Gloves, Lab Coat)

Weigh/Handle Chemical
in Fume Hood

Proceed to Handling

Keep Container Sealed
When Not in Use

Spill or
Exposure?

Store at <= 4°C
Under Inert Gas

If Storing

Decontaminate Work Area

If Finished

Store Away from
Incompatibles

Segregate Waste as Hazardous

Dispose of Waste via
Approved Channels

Wash Hands Thoroughly

No

Execute Emergency
Procedures

Yes

Click to download full resolution via product page

Caption: Safe handling workflow for 1H-Pyrazole-3-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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